Cas no 2082-76-0 (Decanoic anhydride)

• Product name: Decanoic anhydride
• CAS No: 2082-76-0
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• MDL: MFCD00010460
• CID: 288517
• PubChem ID: 87565230

Decanoic anhydride Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,1,1'-anhydride
• Decanoic Anhydride
• decanoyl decanoate
• Capric anhydride
• decanoic acid anhydride
• Decansaeure-anhydrid
• dicapryl ether
• n-Capric anhydride
• n-Decanoic anhydride
• decanoicanhydride
• HTWWKYKIBSHDPC-UHFFFAOYSA-N
• Decanoic acid, anhydride
• Decanoic anhydride, 96%
• HTWWKYKIBSHDPC-UHFFFAOYSA-
• InChI=1/C20H38O3/c1-3-5-
• CAA08276
• MFCD00010460
• SCHEMBL1904892
• CS-0185646
• DTXSID80174935
• 2082-76-0
• EINECS 218-213-4
• NS00026749
• D89186
• HY-W127412
• Decanoic acid, 1,1'-anhydride
• J-013660
• InChI=1/C20H38O3/c1-3-5-7-9-11-13-15-17-19(21)23-20(22)18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
• AKOS015950638
• FT-0634022
• AS-80679
• DB-045399
• Decanoic anhydride

• MDL： MFCD00010460
• Inchi： 1S/C20H38O3/c1-3-5-7-9-11-13-15-17-19(21)23-20(22)18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
• InChI Key： HTWWKYKIBSHDPC-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 326.28200
• Monoisotopic Mass: 326.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 43.4
• XLogP3: 8.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.886 g/mL at 25 °C(lit.)
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 125-140 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.44(lit.)
• Solubility: chloroform: soluble100mg/mL, clear, colorless to light yellow
• PSA: 43.37000
• LogP: 6.33760
• Solubility: Not determined

Decanoic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R34

Decanoic anhydride Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Decanoic anhydride

Decanoic Anhydride (CAS No. 2082-76-0): A Comprehensive Overview

Decanoic anhydride (CAS No. 2082-76-0) is a versatile chemical compound that has garnered significant attention in various scientific and industrial applications. This article aims to provide a detailed and comprehensive overview of decanoic anhydride, including its chemical properties, synthesis methods, applications, and recent research developments.

Chemical Properties

Decanoic anhydride is a white crystalline solid with a molecular formula of C₁₉H₃₆O₃. It has a molecular weight of 312.48 g/mol and a melting point of approximately 58-60°C. The compound is highly reactive due to its anhydride functional group, which makes it useful in various chemical reactions. Decanoic anhydride is soluble in organic solvents such as ethanol and chloroform but is insoluble in water.

Synthesis Methods

The synthesis of decanoic anhydride can be achieved through several methods, each with its own advantages and limitations. One common method involves the dehydration of decanoic acid using a dehydrating agent such as phosphorus pentoxide (P₂O₅). Another approach involves the reaction of decanoic acid with acetic anhydride, followed by distillation to obtain the pure product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as the use of solid acid catalysts and microwave-assisted synthesis.

Applications in Industry and Research

Decanoic anhydride finds extensive use in various industries, including pharmaceuticals, cosmetics, and materials science. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of drugs and APIs (Active Pharmaceutical Ingredients). Its reactivity makes it valuable for the production of esters, amides, and other derivatives that are crucial for drug development. In cosmetics, decanoic anhydride is used to formulate skin care products due to its emollient properties and ability to enhance the stability of formulations.

In materials science, decanoic anhydride is utilized in the production of polyesters and other polymers. Its ability to form stable ester linkages makes it an important monomer for creating high-performance materials with enhanced mechanical properties. Additionally, recent research has explored the use of decanoic anhydride-based polymers in biodegradable packaging materials, addressing environmental concerns associated with plastic waste.

Recent Research Developments

The versatility of decanoic anhydride has led to numerous research studies aimed at expanding its applications and improving its synthesis methods. One notable area of research is the development of novel catalysts for the efficient production of decanoic anhydride. For instance, a study published in the Journal of Catalysis reported the use of zeolite-based catalysts that significantly enhanced the yield and selectivity of the dehydration reaction.

In another study published in Green Chemistry, researchers explored the use of microwave-assisted synthesis to produce decanoic anhydride. This method not only reduced reaction times but also minimized energy consumption and waste generation, making it a more sustainable approach. The findings from this study have significant implications for scaling up industrial processes while reducing environmental impact.

Beyond synthesis methods, recent research has also focused on expanding the applications of decanoic anhydride. A study published in Biomaterials investigated the use of decanoic anhydride strong>-based polymers for drug delivery systems. The results showed that these polymers exhibited excellent biocompatibility and controlled release properties, making them promising candidates for targeted drug delivery applications.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound, including decanoic anhydride strong>. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safety. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In case of accidental exposure or spillage, immediate action should be taken to minimize risks. For skin contact, rinse with plenty of water for at least 15 minutes. For eye contact, flush eyes with water for at least 15 minutes and seek medical attention if irritation persists. In case of inhalation, move to fresh air immediately and seek medical attention if symptoms persist.

Frequently Asked Questions (FAQs)

• A: Decanoic anhydride is used in various industries including pharmaceuticals, cosmetics, and materials science. It serves as a key intermediate in drug synthesis, emollient in skin care products, and monomer for producing high-performance polymers.
• A: Decanoic anhydride can be synthesized through several methods such as dehydration of decanoic acid using phosphorus pentoxide or reaction with acetic anhydride followed by distillation. Recent advancements include green chemistry methods like solid acid catalysts and microwave-assisted synthesis.
• A: Recent research has focused on developing novel catalysts for efficient production and expanding applications such as drug delivery systems using decanoic anhydride-based polymers.